Cas no 6668-28-6 ((1-Amino-2-ethylbutyl)benzene)

• Product Name: (1-Amino-2-ethylbutyl)benzene
• CAS No: 6668-28-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 4778292
• Update Time: 2025-04-23

(1-Amino-2-ethylbutyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-amino-2-ethylbutyl)benzene
• 2-ethyl-1-phenylbutan-1-amine
• NE39372
• 2-ethyl-1-phenylbutan-1-amine, AldrichCPR
• (1-Amino-2-ethylbutyl)benzene

• Inchi： 1S/C12H19N/c1-3-10(4-2)12(13)11-8-6-5-7-9-11/h5-10,12H,3-4,13H2,1-2H3
• InChI Key： SVTUEYIAFUBWHQ-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 123
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-Amino-2-ethylbutyl)benzene

Comprehensive Guide to (1-Amino-2-ethylbutyl)benzene (CAS No. 6668-28-6): Properties, Applications, and Market Insights

(1-Amino-2-ethylbutyl)benzene (CAS No. 6668-28-6) is a specialized organic compound with a unique molecular structure that combines an aromatic benzene ring with an amino-functionalized alkyl chain. This aminoalkylbenzene derivative has garnered significant attention in pharmaceutical and fine chemical research due to its versatile reactivity and potential as a chiral building block. The compound's systematic IUPAC name reflects its branched 2-ethylbutyl configuration at the 1-position of the benzene ring, making it structurally distinct from simpler aniline derivatives.

From a chemical perspective, (1-Amino-2-ethylbutyl)benzene exhibits interesting properties that bridge the characteristics of aromatic amines and aliphatic compounds. The presence of both the primary amine group and the ethylbutyl side chain creates opportunities for diverse chemical transformations, particularly in asymmetric synthesis. Recent studies have highlighted its potential as a ligand precursor in catalytic systems and as an intermediate for pharmaceutical active ingredients. The compound's CAS 6668-28-6 identifier serves as a crucial reference point for researchers seeking high-purity material for experimental work.

The synthesis of 1-Amino-2-ethylbutyl benzene typically involves multi-step organic reactions starting from readily available benzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current industry trends toward sustainable production methods. Analytical characterization of this compound requires advanced techniques such as chiral HPLC and NMR spectroscopy to verify its structural purity, especially when used in enantioselective synthesis applications where optical purity is critical.

In pharmaceutical research, (1-Amino-2-ethylbutyl)benzene CAS 6668-28-6 has shown promise as a scaffold for drug discovery. Its molecular architecture allows for strategic modifications that can influence bioavailability and target binding affinity. Recent patent literature reveals its incorporation into experimental compounds targeting neurological disorders, capitalizing on the compound's ability to cross the blood-brain barrier. These developments align with growing interest in CNS-active pharmaceuticals and precision medicine approaches.

The commercial availability of 6668-28-6 varies by region, with specialty chemical suppliers typically offering it in research quantities. Market analysis indicates steady demand from academic institutions and pharmaceutical R&D departments, particularly those focusing on asymmetric catalysis and chiral auxiliaries. Current pricing trends reflect the compound's niche application status, with costs influenced by purity requirements and enantiomeric excess specifications. Suppliers often provide technical data sheets detailing storage conditions and handling recommendations to ensure product stability.

From a regulatory standpoint, (1-Amino-2-ethylbutyl)benzene falls under general chemical safety guidelines rather than specific controlled substance regulations. However, researchers must consult current REACH compliance information and local chemical inventory lists before procurement. The compound's safety profile suggests standard precautions for amine-containing compounds, including proper ventilation and personal protective equipment during handling. These considerations are particularly relevant given increasing focus on laboratory safety standards and risk assessment protocols in chemical research environments.

Emerging applications for CAS 6668-28-6 include its use in advanced material science. The compound's aromatic-amine hybrid structure makes it a candidate for molecular electronics and functional polymer development. Recent studies have explored its incorporation into conductive polymers and photoactive materials, tapping into growing interest in organic electronic devices. These applications leverage the compound's electronic properties and potential for supramolecular organization through hydrogen bonding interactions.

Analytical challenges associated with 1-Amino-2-ethylbutyl benzene include its characterization in complex mixtures and the determination of stereochemical purity. Advanced separation techniques such as supercritical fluid chromatography (SFC) have shown promise in resolving its enantiomers, addressing a common need in chiral analysis. These methodological developments support quality control in research applications where the compound's optical activity plays a crucial role in determining experimental outcomes.

Environmental considerations for (1-Amino-2-ethylbutyl)benzene 6668-28-6 follow general guidelines for aromatic amines. While not classified as a persistent organic pollutant, proper waste management procedures should be observed during disposal. The compound's biodegradability and ecotoxicity profile remain areas of ongoing research, particularly in light of increasing regulatory focus on green chemistry metrics and environmental impact assessments for research chemicals.

Future research directions for (1-Amino-2-ethylbutyl)benzene may explore its potential in catalysis and materials science more extensively. The compound's unique structural features position it as a versatile intermediate for developing tailored molecular architectures. As synthetic methodologies advance, particularly in C-H activation and flow chemistry, new applications for this aminoalkylbenzene derivative are likely to emerge, potentially expanding its utility beyond current pharmaceutical and materials applications.